2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[[3-(trifluoromethyl)phenyl]methyl]propanamide
• InChI: InChI=1S/C13H16F3NO/c1-12(2,3)11(18)17-8-9-5-4-6-10(7-9)13(14,15)16/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key: HHHOXOGTOLGOCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CC(=CC=C1)C(F)(F)F
• Molecular Formula: C13H16F3NO
• Molecular Weight: 259.27 g/mol

Description

2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide, also known as TFB-TBOA, is a potent and selective inhibitor of excitatory amino acid transporters (EAATs). EAATs are responsible for the uptake of glutamate, the primary excitatory neurotransmitter in the brain. Inhibition of EAATs by TFB-TBOA has been shown to have potential therapeutic applications in various neurological disorders.

Mechanism of Action

2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide acts by inhibiting the activity of EAATs, which are responsible for the uptake of glutamate from the synaptic cleft. Inhibition of EAATs by 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide leads to an increase in extracellular glutamate levels, which can have both beneficial and detrimental effects on neuronal function.
Biochemical and physiological effects:
The biochemical and physiological effects of 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide have been studied extensively. It has been shown to increase the duration and amplitude of excitatory postsynaptic potentials (EPSPs) in hippocampal neurons. In addition, 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide has been shown to enhance long-term potentiation (LTP), a cellular mechanism underlying learning and memory.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide is its high selectivity for EAATs. This allows for the specific inhibition of glutamate uptake without affecting other neurotransmitter systems. However, one of the limitations of 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide is its short half-life, which requires frequent administration in in vivo experiments.

Future Directions

There are several future directions for research involving 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide. One potential area of study is the development of more potent and selective EAAT inhibitors. In addition, 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide could be used to study the role of glutamate transporters in various neurological disorders. Finally, the therapeutic potential of 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide could be further explored in animal models of neurological disorders.

Synthesis Methods

2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide can be synthesized using a multi-step process starting with 3-(trifluoromethyl)benzaldehyde and 2,2-dimethylpropan-1-amine. The reaction involves the formation of an imine intermediate, which is subsequently reduced to the amine using sodium borohydride. The resulting amine is then acylated with propanoyl chloride to yield 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide.

Scientific Research Applications

2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide has been extensively studied in various scientific research applications. It has been shown to have potential therapeutic applications in neurological disorders, such as epilepsy, stroke, and traumatic brain injury. In addition, 2,2-dimethyl-N-[3-(trifluoromethyl)benzyl]propanamide has been used as a tool to study the role of glutamate transporters in synaptic transmission and plasticity.